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Compound of Interest

Compound Name: Bis(2-ethylhexyl) fumarate

cat. No.: 8093291

An In-depth Technical Guide to Bis(2-ethylhexyl) fumarate (CAS: 141-02-6)

This technical guide provides a comprehensive overview of Bis(2-ethylhexyl) fumarate, also
known as Dioctyl fumarate (DOF), a chemical compound with significant industrial applications.
It is intended for researchers, scientists, and professionals in drug development and materials

science, presenting detailed information on its properties, synthesis, applications, and safety
profile.

Chemical and Physical Properties

Bis(2-ethylhexyl) fumarate is a diester of fumaric acid and 2-ethylhexanol.[1][2] It is a
colorless to pale yellow, clear liquid with a faint or slight odor.[1][3][4][5] It is characterized by
low volatility and is insoluble in water but soluble in organic solvents like ethanol, acetone,
chloroform, and methanol.[3][4][6]

Table 1: Physical and Chemical Properties of Bis(2-ethylhexyl) fumarate
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Property Value Source(s)

CAS Number 141-02-6 [1][2][3][6]

Molecular Formula C20H3604 (1112116171

Molecular Weight 340.50 g/mol [21[71181[9]

Appearance Colorl.ess' to almost colorless (41110]
clear liquid

Odor Slight, mild [1][6][10]

Melting Point -58 °C [5]1[6]

Boiling Point 185 °C @ 0.7 kPa (5 mmHg) [1][6]

415 °C @ 760 mmHg [8]

Flash Point 190 °C [1][6]

Density / Relative Density 0.94 g/cm?3 [1][6]

Vapor Pressure 5.9 x 107> mmHg [71[11]

Refractive Index (n20/D) 1.458 [6]

Water Solubility Insoluble (1.19 mg/L at 20°C) [1][3][6][10]

Solubility in Other Solvents

Soluble in ethanol, acetone,

toluene, chloroform, methanol

[3L6lel

LogP (n-octanol/water)

7.94

[6]

Synthesis of Bis(2-ethylhexyl) fumarate

The primary method for synthesizing Bis(2-ethylhexyl) fumarate is through the direct

esterification of fumaric acid with 2-ethylhexanol.[8][12] This reaction is typically catalyzed by

an acid.[8][12] Another method is transesterification, which involves reacting an existing ester

with 2-ethylhexanol.[12]

Experimental Protocol: Direct Esterification
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While specific laboratory-scale protocols are not detailed in the provided results, a general
procedure for the synthesis via direct esterification can be outlined based on established
chemical principles.

Objective: To synthesize Bis(2-ethylhexyl) fumarate from fumaric acid and 2-ethylhexanol.

Materials:

Fumaric acid
o 2-Ethylhexanol (in molar excess, e.g., 2.1 to 3.5 molar ratio to fumaric acid)[13]

o Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like Amberlyst
36)[12][14]

o Toluene (as a solvent and for azeotropic removal of water)[13]

» Sodium bicarbonate or sodium carbonate solution (for neutralization)
¢ Anhydrous magnesium sulfate or sodium sulfate (for drying)

» Reaction flask (e.g., three-necked round-bottom flask)

o Dean-Stark apparatus or equivalent water separator[15]

e Condenser

¢ Heating mantle with a stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: Assemble a reaction apparatus consisting of a three-necked flask equipped
with a magnetic stirrer, a heating mantle, a thermometer, and a Dean-Stark trap fitted with a
condenser.
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» Charging Reactants: Charge the flask with fumaric acid, 2-ethylhexanol, toluene, and the
acid catalyst.[13]

» Reaction: Heat the mixture to reflux.[13] The water produced during the esterification will be
removed azeotropically with toluene and collected in the Dean-Stark trap. The reaction is
typically monitored by measuring the amount of water collected or by techniques like Thin
Layer Chromatography (TLC).[15] The reaction is continued for several hours (e.g., 2-7
hours) until completion.[13][15]

o Work-up:
o Cool the reaction mixture to room temperature.

o If a homogeneous acid catalyst was used, neutralize the excess acid by washing the
organic layer with a sodium bicarbonate or sodium carbonate solution, followed by
washing with water until the aqueous layer is neutral. If a heterogeneous catalyst was
used, it can be removed by filtration.[13][14]

o Separate the organic layer using a separatory funnel.

o Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

o Filter off the drying agent.

 Purification: Remove the toluene and excess 2-ethylhexanol by distillation, initially at
atmospheric pressure and then under reduced pressure (vacuum distillation), to obtain the
purified Bis(2-ethylhexyl) fumarate product.[8][13]

Synthesis Workflow
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Caption: Direct esterification workflow for Bis(2-ethylhexyl) fumarate synthesis.

Industrial Applications

Bis(2-ethylhexyl) fumarate is a versatile compound used across various industries due to its
plasticizing, film-forming, and lubricating properties.[3][12][16]

Table 2: Key Applications of Bis(2-ethylhexyl) fumarate
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Application Area

Function

Mechanism of
. Source(s)
Action

Polymers (especially
PVC)

Plasticizer

Reduces
intermolecular forces
between polymer
- . [31[8][12]
chains, increasing
flexibility and

durability.

Paints & Coatings

Additive, Reactive

Diluent

Enhances adhesion,
flexibility, and

. . [3][4][12]
durability by forming a

protective thin film.

Adhesives

Component

Improves adhesion
properties and
flexibility.

[4112]

Lubricants

Lubricant

Provides enhanced
oxidative stability and [3]
lubrication.

Cosmetics & Personal

Care

Emollient,

Conditioning Agent

Acts as a skin
N [7112][17]
conditioning agent.

Chemical

Manufacturing

Chemical Intermediate

Serves as a starting
material for other

. [18][19]
chemicals, such as

surfactants.

Pharmaceuticals

Excipient

(Investigational)

Investigated for use in
drug formulations due  [12]

to its compatibility.

The demand for this compound is driven by growth in the construction, automotive, and paints

and coatings industries.[16][19] It is also considered an alternative to some phthalate

plasticizers.[19]
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Caption: Relationship between properties and applications of Bis(2-ethylhexyl) fumarate.

Toxicology and Safety Information

Bis(2-ethylhexyl) fumarate is considered to have low acute toxicity.[3][8] However, it is
classified as causing skin and serious eye irritation.[1][10] Proper handling and personal
protective equipment are necessary.

Table 3: Toxicological Data
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Endpoint Species Route Value Source(s)
Acute Toxicity
Rat Oral 29200 mg/kg [1]
(LD50)
Rat Oral >2000 mg/kg [8]
Skin Irritation Rabbit Dermal Irritant [11]
Eye Irritation - - Serious Irritant [1][10]
Potential
Skin _ _ Sensitizer (based
o Guinea Pig Dermal o [71[11]
Sensitization on similar
compounds)
Genotoxicity - - No data available [1]
Carcinogenicity - - No data available [1]

Expected to be

Reproductive low (based on (1]
Toxicity similar
compounds)

Note: Much of the detailed toxicological data comes from studies on structurally similar
compounds, like Bis(2-ethylhexyl) phthalate (DEHP), rather than Bis(2-ethylhexyl) fumarate
itself. While DEHP has been studied extensively for reproductive toxicity and carcinogenicity,
direct extrapolation of these specific mechanisms to the fumarate ester should be done with
caution.[20][21][22][23]

Table 4: Safety and Handling
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Hazard Information Precautionary Measures

P264: Wash hands and face thoroughly after

Signal Word: Warning[1][10] handling [1]
andling.

Hazard Statements: P280: Wear protective gloves, eye protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of

H315: Causes skin irritation.[1][10]
water.[1]

P305+P351+P338: IF IN EYES: Rinse
) S cautiously with water for several minutes.
H319: Causes serious eye irritation.[1][10] )
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Storage: Keep container tightly closed. Store in
a cool, dark, and well-ventilated place away

from oxidizing agents.[1][10]

Conclusion

Bis(2-ethylhexyl) fumarate (CAS 141-02-6) is a high-boiling, low-volatility liquid ester with
significant utility as a plasticizer, coating additive, and lubricant. Its synthesis is straightforward,
typically involving direct esterification. While it exhibits low acute toxicity, it requires careful
handling due to its potential for skin and eye irritation. Its versatile properties ensure its
continued importance in various industrial sectors, particularly as industries seek effective
alternatives to certain regulated phthalates. Further research into its long-term toxicological
profile and potential applications in specialized areas like pharmaceuticals could provide a
more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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